Cas no 287384-68-3 (9-chloro-1H,2H,3H,4H-pyrazino1,2-aindole)

• Product Name: 9-chloro-1H,2H,3H,4H-pyrazino1,2-aindole
• CAS No: 287384-68-3
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 4643829
• PubChem ID: 21868766
• Update Time: 2025-10-23

9-chloro-1H,2H,3H,4H-pyrazino1,2-aindole Chemical and Physical Properties

Names and Identifiers

• 9-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole
• Pyrazino[1,2-a]indole, 9-chloro-1,2,3,4-tetrahydro-
• 9-chloro-1H,2H,3H,4H-pyrazino1,2-aindole

• Inchi： 1S/C11H11ClN2/c12-10-2-1-3-11-9(10)6-8-7-13-4-5-14(8)11/h1-3,6,13H,4-5,7H2
• InChI Key： SEKFVHALSLGJKW-UHFFFAOYSA-N
• SMILES： N12CCNCC1=CC1=C2C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 9-chloro-1H,2H,3H,4H-pyrazino1,2-aindole

Recent Advances in the Study of 9-Chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole (CAS: 287384-68-3)

The compound 9-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole (CAS: 287384-68-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 9-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Researchers have successfully optimized its synthesis route, achieving higher yields and purity, which is crucial for further biological evaluation. The compound's structural framework has been identified as a potential scaffold for the development of kinase inhibitors, particularly in the context of cancer therapy.

In vitro studies have demonstrated that derivatives of 9-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole exhibit potent inhibitory activity against specific protein kinases involved in cell proliferation and survival pathways. These findings suggest its potential utility in targeted cancer therapies. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, with good bioavailability and low toxicity, making it a promising candidate for further preclinical development.

Beyond oncology, recent research has explored the compound's potential in treating neurodegenerative diseases. Its ability to modulate specific neurotransmitter systems has been investigated, with early results indicating possible applications in Alzheimer's and Parkinson's diseases. However, further studies are required to fully elucidate its mechanism of action and therapeutic potential in these areas.

The structural versatility of 9-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole has also led to its exploration in the development of antimicrobial agents. Several research groups have reported its efficacy against drug-resistant bacterial strains, particularly when combined with existing antibiotics. This synergistic effect opens new avenues for combating antimicrobial resistance, a pressing global health challenge.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Issues such as metabolic stability, selectivity, and formulation optimization need to be addressed through systematic structure-activity relationship studies. Recent computational modeling approaches have provided valuable insights into the molecular interactions of this compound class, facilitating the design of more potent and selective derivatives.

In conclusion, 9-chloro-1H,2H,3H,4H-pyrazino[1,2-a]indole represents a versatile and promising scaffold in medicinal chemistry with applications spanning multiple therapeutic areas. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery. Continued research efforts are expected to yield more optimized derivatives with improved pharmacological properties, potentially leading to novel therapeutic agents in the coming years.